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Compound of Interest

Compound Name: D-Glucose-18O-1

Cat. No.: B12412529 Get Quote

Essential safety and logistical protocols for the handling and disposal of D-Glucose-18O-1 are

outlined below to ensure the well-being of laboratory personnel and adherence to regulatory

standards. This guide provides clear, step-by-step procedures for researchers, scientists, and

drug development professionals.

D-Glucose-18O-1, a stable, non-radioactive isotopically labeled form of glucose, is a valuable

tool in metabolic research.[1] While it is chemically identical to standard D-glucose and not

classified as a hazardous substance, proper laboratory practices are essential to maintain

sample integrity and ensure a safe working environment.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to prevent contamination of the product and ensure

personal safety during handling.
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PPE Item Specification Purpose

Lab Coat Standard laboratory coat
Protects skin and clothing from

potential splashes.

Hand Protection Nitrile gloves

Prevents contamination of the

sample and protects hands

from chemicals.

Eye Protection
Safety glasses with side

shields or safety goggles

Shields eyes from potential

splashes or airborne particles.

Footwear Closed-toe shoes
Protects feet from spills and

falling objects.

Operational Plan: Handling and Storage
Adherence to the following procedures will ensure the safe and effective use of D-Glucose-
18O-1 in a laboratory setting.

Receiving and Storage:
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container in a cool, dry place, away from

strong oxidizing agents. As a stable, non-radioactive isotope, no special storage precautions

for radioactivity are necessary.

Experimental Workflow:
A typical workflow for the use of D-Glucose-18O-1 in cell culture experiments is outlined below.
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Experimental workflow for D-Glucose-18O-1.
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As D-Glucose-18O-1 is a stable, non-radioactive isotope, its disposal is governed by standard

chemical waste regulations. It is crucial to consult and adhere to your institution's specific

waste disposal guidelines.

Waste Segregation and Disposal:
Non-Contaminated Waste: Unused, non-contaminated D-Glucose-18O-1 should be

disposed of as standard chemical waste. For small quantities, consult your institution's

guidelines, which may permit disposal down the drain with copious amounts of water.

Contaminated Waste: All materials that have come into contact with D-Glucose-18O-1
during experimentation (e.g., pipette tips, centrifuge tubes, gloves) should be disposed of in

the appropriate solid chemical waste stream.

Liquid Waste: Liquid waste containing D-Glucose-18O-1 should be collected in a

designated, properly labeled hazardous waste container. Do not mix with other waste

streams unless permitted by your institution's waste management plan.

Labeling: All waste containers must be clearly labeled with their contents, including the name

of the chemical and any other components of the mixture.

The disposal of waste from stable isotope labeling is considerably less complex and costly than

that of radioactive isotope labeling.[2] Stable isotope-labeled waste is generally treated

similarly to common chemical waste, as it poses little risk to the environment upon disposal.[2]

However, it is imperative to follow the specific chemical waste management guidelines

established by your institution's Environmental Health and Safety (EH&S) department.[3]

The following diagram illustrates the decision-making process for the proper disposal of D-
Glucose-18O-1 waste.
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Disposal decision pathway for D-Glucose-18O-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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